N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C16H13N5OS2/c22-16(11-2-3-13-14(8-11)20-24-19-13)17-9-15(12-4-7-23-10-12)21-6-1-5-18-21/h1-8,10,15H,9H2,(H,17,22)
• InChI Key: IOQXTFWSZKURTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C(CNC(=O)C2=CC3=NSN=C3C=C2)C4=CSC=C4
• Molecular Formula: C16H13N5OS2
• Molecular Weight: 355.4 g/mol

Description

N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H13N5OS2 and its molecular weight is 355.43. The purity is usually 95%.
BenchChem offers high-quality N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thiophene-based Heterocyclic Synthesis

Research on thiophene derivatives has shown their importance in synthetic medicinal chemistry due to their wide range of pharmacological properties. For instance, the synthesis of new benzo[b]thiophene derivatives, including thiadiazoles, oxadiazoles, and pyrazolines, has been investigated for their potential antibacterial, antifungal, and anti-inflammatory activities. Many molecules within this category were found to exhibit potent effects, highlighting the relevance of thiophene-containing molecules in drug development and biological studies (Isloor, Kalluraya, & Pai, 2010).

Pyrazole and Thiadiazole Derivatives as Biological Agents

The design and synthesis of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones have been explored for their promising antibacterial properties, particularly against Staphylococcus aureus and Bacillus subtilis. These compounds exhibit antibacterial activity at non-cytotoxic concentrations, indicating their potential as novel antibacterial agents (Palkar et al., 2017).

Heterocycles Incorporating Thiadiazole Moiety for Insecticidal Activity

The synthesis of innovative heterocycles incorporating a thiadiazole moiety has been assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research underlines the potential of such compounds in developing new insecticidal agents, contributing to agricultural and pest control applications (Fadda et al., 2017).

Anti-Tumor Activity of Bis-Pyrazolyl-Thiazoles

A study on 1,4-bis(1-(5-(aryldiazenyl)thiazol-2-yl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)benzenes demonstrated significant anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines. These findings suggest the therapeutic potential of bis-pyrazolyl-thiazoles in cancer treatment (Gomha, Edrees, & Altalbawy, 2016).